Cas no 1105200-67-6 (3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

3-{2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a structurally complex heterocyclic compound featuring a pyrimidoindole core linked to a chlorophenyl-substituted piperazine moiety via a ketone-bearing ethyl bridge. This molecular architecture suggests potential pharmacological relevance, particularly in targeting serotonin or dopamine receptor systems due to the piperazine pharmacophore. The chlorophenyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability. The fused pyrimidoindole system may contribute to binding affinity and selectivity in biological interactions. As a research chemical, this compound offers utility in medicinal chemistry exploration, particularly for investigating structure-activity relationships in CNS-targeting therapeutics. Its precise properties would require further characterization regarding solubility, stability, and receptor binding profiles.
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one structure
1105200-67-6 structure
Product Name:3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
CAS No:1105200-67-6
MF:C22H20ClN5O2
MW:421.879503250122
CID:5387958
Update Time:2025-10-30

3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-[2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-5H-pyrimido[5,4-b]indol-4-one
    • 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
    • Inchi: 1S/C22H20ClN5O2/c23-15-5-7-16(8-6-15)26-9-11-27(12-10-26)19(29)13-28-14-24-20-17-3-1-2-4-18(17)25-21(20)22(28)30/h1-8,14,25H,9-13H2
    • InChI Key: HUDWTWSAAOVRPY-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C2N=CN(CC(N3CCN(C4=CC=C(Cl)C=C4)CC3)=O)C(=O)C1=2

3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3382-6206-2μmol
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3382-6206-5μmol
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3382-6206-10μmol
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3382-6206-20μmol
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3382-6206-1mg
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3382-6206-2mg
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3382-6206-3mg
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3382-6206-4mg
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3382-6206-5mg
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3382-6206-10mg
3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
1105200-67-6 90%+
10mg
$79.0 2023-04-26

Additional information on 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to Compound with CAS No 1105200-67-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1105200-67-6 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical structure, specifically 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one, exhibits unique properties that make it a promising candidate for various therapeutic applications. This introduction delves into the compound's characteristics, its potential uses, and how it aligns with the latest advancements in medicinal chemistry.

The molecular framework of this compound is highly intricate, featuring a pyrimido[5,4-b]indolone core appended with a piperazine moiety. The presence of the 4-chlorophenyl group and the 2-oxoethyl side chain contributes to its distinct pharmacological profile. Such structural features are often engineered to enhance binding affinity and selectivity towards biological targets, which is crucial for developing effective pharmaceutical agents.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurotransmitter systems. The piperazine ring in this molecule is particularly noteworthy, as it is a common pharmacophore found in many psychoactive drugs. Piperazine derivatives are known for their ability to interact with various receptors, including serotonin and dopamine receptors, which play pivotal roles in conditions such as depression, anxiety, and neurodegenerative disorders. The incorporation of the 4-chlorophenyl group further fine-tunes the compound's interaction with these targets, potentially leading to enhanced therapeutic efficacy.

The pyrimido[5,4-b]indolone scaffold is another critical component of this compound. This heterocyclic system has shown promise in multiple pharmacological contexts due to its ability to engage with a wide range of biological targets. Recent studies have highlighted the potential of pyrimido[5,4-b]indolone derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in this scaffold allows for precise interactions with the active sites of these enzymes, making it a valuable scaffold for drug discovery.

The 2-oxoethyl side chain adds an additional layer of complexity to the compound's pharmacological properties. This group can influence both the solubility and metabolic stability of the molecule, which are critical factors in drug development. By optimizing this moiety, researchers can enhance the bioavailability and prolong the half-life of the compound in vivo. These attributes are particularly important for therapeutic agents that require sustained action to achieve desired clinical outcomes.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The combination of the piperazine and pyrimido[5,4-b]indolone moieties suggests that it may have neuroprotective properties. Emerging research indicates that such compounds can modulate neural signaling pathways involved in conditions like Alzheimer's disease and Parkinson's disease. The ability to interact with multiple targets simultaneously makes this compound a multitasker in terms of therapeutic potential.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions. Researchers have leveraged cutting-edge techniques such as transition metal catalysis and flow chemistry to streamline the synthesis pathway. These advancements not only improve yield but also reduce the environmental impact of drug production, aligning with global efforts towards sustainable pharmaceutical manufacturing.

Evaluation of this compound's pharmacokinetic properties is essential before it can be translated into clinical applications. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits favorable solubility and stability under physiological conditions, which bodes well for its future development as a drug candidate.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, comprehensive preclinical studies are underway to assess the potential benefits and risks associated with this compound. These studies will provide critical insights into its therapeutic potential and help guide future development efforts.

In conclusion, the compound with CAS number 1105200-67-6, specifically named as 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one, represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising pharmacological properties position it as a valuable candidate for treating various neurological disorders. As research continues to uncover new applications for this compound, it holds great promise for improving human health and well-being.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm